Cas no 104388-94-5 (Ethanediamide,N1-(6-methoxy-2-benzothiazolyl)-N2-methyl-)
104388-94-5 structure
Product Name:Ethanediamide,N1-(6-methoxy-2-benzothiazolyl)-N2-methyl-
CAS No:104388-94-5
MF:C11H11N3O3S
MW:265.288340806961
CID:208172
PubChem ID:3025598
Update Time:2025-04-19
Ethanediamide,N1-(6-methoxy-2-benzothiazolyl)-N2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Ethanediamide,N1-(6-methoxy-2-benzothiazolyl)-N2-methyl-
- N'-(6-methoxy-1,3-benzothiazol-2-yl)-N'-methyloxamide
- ACMC-20m76h
- AG-D-16572
- CTK4A3005
- Ethanediamide,N-(6-methoxy-2-benzothiazolyl)-N'-methyl- (9CI)
- N-(6-METHOXYBENZOTHIAZOL-2-YL)-N-METHYL-OXAMIDE
- 104388-94-5
- DTXSID20908953
- Ethanediamide, N-(6-methoxy-2-benzothiazolyl)-N'-methyl-
- N-(6-Methoxy-2-benzothiazolyl)-N'-methylethanediamide
- N~1~-(6-Methoxy-1,3-benzothiazol-2-yl)-N~2~-methylethanediamide
-
- Inchi: 1S/C11H11N3O3S/c1-12-9(15)10(16)14-11-13-7-4-3-6(17-2)5-8(7)18-11/h3-5H,1-2H3,(H,12,15)(H,13,14,16)
- InChI Key: HCKWIPTWVKBARN-UHFFFAOYSA-N
- SMILES: S1C(NC(C(NC)=O)=O)=NC2C=CC(=CC1=2)OC
Computed Properties
- Exact Mass: 265.05223
- Monoisotopic Mass: 265.05211239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 109Ų
Experimental Properties
- PSA: 80.32
Ethanediamide,N1-(6-methoxy-2-benzothiazolyl)-N2-methyl- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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